Cas no 189341-65-9 (2,4,6-trimethyl-N-propylbenzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide
• CAS No: 189341-65-9
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 3067129
• PubChem ID: 2466478
• Update Time: 2025-07-20

2,4,6-trimethyl-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-N-propyl-benzenesulfonamide
• 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide
• Oprea1_389092
• EN300-15936
• PHA34165
• STK058002
• Oprea1_363461
• AKOS000670867
• 189341-65-9
• XPORVZICKZCHLQ-UHFFFAOYSA-N
• N-Propylmesitylenesulfonamide
• AP-263/11634668
• SR-01000360916-1
• Z45545182
• CS-0235638
• 2,4,6-trimethyl-N-propylbenzenesulfonamide
• SR-01000360916
• SCHEMBL3687291

• Inchi： 1S/C12H19NO2S/c1-5-6-13-16(14,15)12-10(3)7-9(2)8-11(12)4/h7-8,13H,5-6H2,1-4H3
• InChI Key： XPORVZICKZCHLQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 241.11365002Da
• Monoisotopic Mass: 241.11365002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide

Comprehensive Overview of 2,4,6-Trimethyl-N-propylbenzene-1-sulfonamide (CAS No. 189341-65-9)

2,4,6-Trimethyl-N-propylbenzene-1-sulfonamide (CAS No. 189341-65-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative is characterized by its unique molecular structure, which combines a trimethylbenzene core with a propylsulfonamide functional group. Its CAS number 189341-65-9 serves as a critical identifier for researchers and industry professionals seeking precise information about this compound.

The growing interest in 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide is driven by its potential applications in drug discovery and development. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring the structure-activity relationships (SAR) of sulfonamide derivatives like this compound. Questions such as "How does 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide interact with biological targets?" or "What are its synthetic routes?" are frequently searched in scientific databases, reflecting its relevance in modern research.

From an industrial perspective, CAS 189341-65-9 is valued for its stability and solubility properties, making it a candidate for high-performance coatings and specialty chemicals. The compound's trimethylated aromatic ring contributes to its thermal resistance, a feature highly sought after in materials exposed to extreme conditions. Innovations in green chemistry have also sparked discussions about optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide. Researchers often inquire about its spectral data or chromatographic behavior, underscoring the need for accessible technical documentation. Additionally, its physicochemical properties—including melting point, logP, and hydrogen bonding capacity—are critical for formulation scientists working on drug delivery systems.

In the context of intellectual property, patents involving 189341-65-9 reveal its utility in proprietary formulations. Companies are actively investigating its derivatives for antimicrobial or anti-inflammatory applications, leveraging its sulfonamide moiety for enhanced bioactivity. The compound's compatibility with polymer matrices further expands its use in advanced material engineering, addressing demands in sectors like aerospace and electronics.

As regulatory frameworks evolve, compliance with REACH and other chemical safety standards remains a priority for manufacturers handling 2,4,6-trimethyl-N-propylbenzene-1-sulfonamide. Transparent reporting of its ecotoxicological profile and handling precautions ensures safe adoption across industries. This aligns with broader trends toward responsible chemical management and circular economy principles.

Future research directions for CAS No. 189341-65-9 may explore its catalytic applications or nanomaterial functionalization, capitalizing on its structural versatility. Collaborative efforts between academia and industry will likely uncover novel uses, reinforcing its position as a multifunctional building block in synthetic chemistry. For those seeking custom synthesis or bulk procurement, verified suppliers with ISO certification are recommended to ensure quality and traceability.